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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B2568029 Get Quote

11-Oxomogroside IV: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, isolation, and characterization of 11-Oxomogroside IV, a cucurbitane-type

triterpenoid glycoside found in the fruit of Siraitia grosvenorii (monk fruit). Due to the limited

availability of data specific to 11-Oxomogroside IV, information from closely related

mogrosides is included to provide a broader context for its potential biological activities and

mechanisms of action.

Physical and Chemical Properties
11-Oxomogroside IV is a complex natural product with a high molecular weight. Its known

physical and chemical properties are summarized in the table below. It is important to note that

certain experimental data, such as the melting point and detailed spectral data, are not readily

available in the public domain.
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Property Data

Molecular Formula C₅₄H₉₀O₂₄[1]

Molecular Weight 1123.28 g/mol [1][2]

Physical Description Powder[3]

Source Fruits of Siraitia grosvenorii Swingle[1][3]

CAS Number 2096516-32-2[1]

Purity Typically ≥98% (as a reference standard)[3]

Compound Type Triterpenoid Glycoside[3]

Solubility
Soluble in DMSO, Pyridine, Methanol,

Ethanol[3]

Melting Point Not reported

Spectral Data (NMR, IR, MS)

Not fully reported in the public domain.

Characterization is typically performed using

these techniques[4][5][6].

Experimental Protocols
The isolation and characterization of 11-Oxomogroside IV follow a general workflow for the

purification of mogrosides from monk fruit. The following protocols are based on established

methodologies for this class of compounds.

Isolation and Purification
The general procedure for extracting and purifying 11-Oxomogroside IV from the dried fruits of

Siraitia grosvenorii involves solvent extraction, followed by chromatographic separation.

Methodology:

Extraction: The dried and powdered fruit material is extracted with a polar solvent, typically

aqueous ethanol or methanol, at an elevated temperature to enhance extraction efficiency.
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Crude Extract Preparation: The resulting extract is filtered to remove solid plant material and

then concentrated under reduced pressure to yield a crude extract.

Macroporous Resin Chromatography: The crude extract is subjected to column

chromatography using a macroporous adsorbent resin. The column is first washed with

water to remove highly polar impurities such as sugars. The mogrosides are then eluted with

a gradient of increasing ethanol concentration.

Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with 11-
Oxomogroside IV from the macroporous resin chromatography are further purified by

preparative HPLC, typically using a C18 column and a mobile phase gradient of acetonitrile

and water. Fractions are collected and monitored by analytical HPLC to isolate the pure

compound.
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General workflow for the isolation of 11-Oxomogroside IV.

Structural Characterization
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The structural elucidation of 11-Oxomogroside IV is achieved through a combination of

spectroscopic techniques.

Key Techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often with

electrospray ionization (ESI), is used to determine the accurate molecular weight and

elemental composition, confirming the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are crucial for determining the connectivity of atoms within the

molecule, identifying the aglycone structure, and establishing the sequence and linkage of

the sugar moieties.

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule, such as hydroxyl (-OH), carbonyl (C=O), and ether (C-O-C) groups.

Biological Activity and Signaling Pathways
Specific biological activities and signaling pathways for 11-Oxomogroside IV have not been

extensively reported. However, based on studies of the broader mogroside class and closely

related analogs like 11-Oxomogroside V, several potential pharmacological effects can be

inferred.

Potential Biological Activities:

Antioxidant Activity: Mogrosides are known to possess antioxidant properties, which may be

attributed to their ability to scavenge reactive oxygen species (ROS)[7][8].

Anti-inflammatory Effects: Several mogrosides have demonstrated anti-inflammatory

activity[7][8]. This is a promising area for further investigation of 11-Oxomogroside IV.

Anti-tumor Activity: A related compound, 11-Oxomogroside IV A, has been reported to

exhibit cytotoxic effects against SMMC-772 tumor cells[2]. This suggests that 11-
Oxomogroside IV may also possess anti-cancer properties.

Hypothesized Signaling Pathway:
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Based on the known anti-inflammatory effects of other mogrosides, a plausible mechanism of

action for 11-Oxomogroside IV could involve the modulation of key inflammatory signaling

pathways such as the NF-κB and MAPK pathways.
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Hypothesized anti-inflammatory signaling pathway for 11-Oxomogroside IV.
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This diagram illustrates a potential mechanism where 11-Oxomogroside IV may inhibit the

activation of the IKK complex, thereby preventing the degradation of IκBα and the subsequent

translocation of the pro-inflammatory transcription factor NF-κB into the nucleus. This would

lead to a reduction in the expression of inflammatory genes.

Conclusion
11-Oxomogroside IV is a complex natural product with potential for further pharmacological

investigation. While specific data on its physical, chemical, and biological properties are still

limited, the information available for the broader class of mogrosides provides a strong

foundation for future research. The experimental protocols and hypothesized mechanisms of

action presented in this guide are intended to serve as a valuable resource for scientists and

researchers in the fields of natural product chemistry, pharmacology, and drug development.

Further studies are warranted to fully elucidate the therapeutic potential of this intriguing

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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